Cas no 16487-09-5 (Pentanoic acid, 4-oxo-5-[(2-oxo-3-oxazolidinyl)imino]-)

• Product Name: Pentanoic acid, 4-oxo-5-[(2-oxo-3-oxazolidinyl)imino]-
• CAS No: 16487-09-5
• MF: C₈H₁₀N₂O₅
• MW: 214.175402164459
• CID: 95695
• PubChem ID: 54117516
• Update Time: 2025-04-18

Pentanoic acid, 4-oxo-5-[(2-oxo-3-oxazolidinyl)imino]- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-oxo-5-[(2-oxo-3-oxazolidinyl)imino]-
• 4-oxo-5-[(2-oxo-1,3-oxazolidin-3-yl)imino]pentanoic acid
• DTXSID20709149
• 16487-09-5

• Inchi： 1S/C8H10N2O5/c11-6(1-2-7(12)13)5-9-10-3-4-15-8(10)14/h5H,1-4H2,(H,12,13)
• InChI Key： NLJKGWBOKSRIRM-UHFFFAOYSA-N
• SMILES： O1C(N(CC1)N=CC(CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 214.05897142g/mol
• Monoisotopic Mass: 214.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 96.3Ų